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Compound of Interest

Compound Name: 2-(Ethylamino)nicotinonitrile

Cat. No.: B1610959

An In-depth Technical Guide to the Health and Safety of 2-(Ethylamino)nicotinonitrile

This guide provides comprehensive health and safety information for 2-
(Ethylamino)nicotinonitrile, tailored for researchers, scientists, and drug development
professionals. The information herein is synthesized from available safety data sheets and
chemical databases to ensure a high standard of technical accuracy and practical utility in a
laboratory setting.

Chemical Identification and Properties

2-(Ethylamino)nicotinonitrile is a substituted pyridine derivative used as a building block in
organic synthesis, particularly in the development of pharmaceutical and agrochemical
compounds.[1] Accurate identification is critical for safety.

Synonyms: 2-(Ethylamino)-3-cyanopyridine, 2-(Ethylamino)-3-pyridinecarbonitrile[2] Molecular
Formula: CsHoNs3[2] Molecular Weight: 147.18 g/mol [2]
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Property Value Source
CAS Number 52583-89-8 [2][3]
Melting Point 83-86°C [2]
Density 1.10 g/cm3 [2]
Inert atmosphere, Room
Storage Temperature [2]
Temperature

Note on CAS Numbers: Multiple CAS numbers appear for similar compounds in various
databases. Researchers should always verify the CAS number associated with their specific
reagent. This guide focuses on CAS 52583-89-8.

Hazard Identification and GHS Classification

The toxicological properties of 2-(Ethylamino)nicotinonitrile have not been fully investigated.
[4] However, based on data for similar nicotinonitrile derivatives, a cautious approach is
warranted. The following classifications represent a consolidation of available data.

GHS Hazard Statements:

H315: Causes skin irritation.[5]

H317: May cause an allergic skin reaction.[2]

H319: Causes serious eye irritation.[5]

H335: May cause respiratory irritation.[5]

Precautionary Statements (Consolidated):[2][5]

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
e P264: Wash skin thoroughly after handling.

e P271: Use only outdoors or in a well-ventilated area.
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+ P280: Wear protective gloves/protective clothing/eye protection/face protection.

Due to the presence of a nitrile group (-CN), there is a potential for the release of highly toxic
hydrogen cyanide gas upon combustion or reaction with strong acids.

Risk Management and Safe Handling

A systematic approach to risk management is essential when working with 2-
(Ethylamino)nicotinonitrile. The "Hierarchy of Controls" provides a framework for
implementing the most effective safety measures.

Hierarchy of Controls for 2-(Ethylamino)nicotinonitrile

Elimination
(Not Feasible)

Substitution
(Use a less hazardous alternative if possible)

Most Effective

Engineering Controls
- Chemical Fume Hood

- Ventilated Enclosure for Weighing

Administrative Controls
- Standard Operating Procedures (SOPS)
- Restricted Access Areas
- Mandatory Training

Least Effective

Personal Protective Equipment (PPE)
- Nitrile Gloves

- Safety Goggles & Face Shield
- Lab Coat
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Caption: Hierarchy of Controls for Safe Handling.

Engineering Controls

The primary engineering control for handling this compound is a certified chemical fume hood.
This protects the user from inhaling potentially irritating dust or vapors. When weighing the
solid, use a ventilated balance enclosure or perform the task in a fume hood to prevent dust
dispersion.

Personal Protective Equipment (PPE)

Proper PPE is the last line of defense. The following are mandatory when handling 2-
(Ethylamino)nicotinonitrile:

o Eye and Face Protection: Chemical safety goggles are required at all times.[6] When there is
a risk of splashing or handling larger quantities, a face shield should be worn in addition to

goggles.[7]

« Skin Protection: Wear nitrile gloves. Inspect gloves for any signs of degradation or puncture
before use. A standard lab coat should be worn and kept fully buttoned.[6]

o Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH-approved respirator should be used.[8]

Handling and Storage Protocols

Handling:

o Preparation: Before handling, ensure the work area is clean and uncluttered. Locate the
nearest safety shower and eyewash station.

o Dispensing: Avoid generating dust when handling the solid material.[4] Use with adequate
ventilation.

« Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.[5] Do not eat, drink, or smoke in the laboratory.[5]
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Storage:
e Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5]
e The compound should be stored under an inert atmosphere.[2]

« Store away from incompatible substances such as strong oxidizing agents.[9]

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Route Immediate First Aid
Ingestion | Toxicological properties not fully investigated [6] } Rinse Mouth Do NOT induce vomiting. Drink 2-4 cupfuls of water [6].
Eye Contact C: ious eye iritation [2] } Rinse Eyes Flush with plenty of water for at least 15 minutes, lifting eyelids [1, 6].
Seek Immediate
Exposure Event Medical Attention
(Show SDS to Doctor)
Skin Contact Causes skin irritation [2] } Remove Contaminated Clothing Wash skin with plenty of soap and water for at least 15 minutes
Inhalation | May cause respiratory initation [2] } 14 MovetoFreshAir If not breathing, give artificial respiration [1].
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Caption: Emergency First Aid Response Workflow.

First-Aid Measures
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Inhalation: Move the person to fresh air. If breathing is difficult or has stopped, provide
artificial respiration and seek immediate medical attention.[3][10]

Skin Contact: Immediately remove contaminated clothing.[5] Wash the affected area
thoroughly with soap and plenty of water for at least 15 minutes.[3] If skin irritation persists,
get medical advice.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[3] Remove contact lenses if present and easy to do
s0.[5] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[4] Never give anything by mouth to an unconscious
person.[3] Rinse the mouth with water and drink two to four cupfuls of water.[4] Call a
physician or poison control center immediately.

Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

Specific Hazards: During a fire, irritating and highly toxic gases, including hydrogen cyanide
and nitrogen oxides, may be generated.[4][11]

Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[3][4]

Accidental Release Measures

Evacuate: Evacuate non-essential personnel from the spill area.[12]
Ventilate: Ensure adequate ventilation.[4]
Control Ignition Sources: Remove all sources of ignition.

Contain and Clean: Wearing appropriate PPE, sweep up the solid material, avoiding dust
formation, and place it into a suitable, labeled container for disposal.[3][4]

Decontaminate: Clean the spill area thoroughly.
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Waste Disposal

Chemical waste must be disposed of in accordance with all federal, state, and local
regulations.

o Containerization: Collect waste 2-(Ethylamino)nicotinonitrile and contaminated materials
in a clearly labeled, sealed container.[13]

o Disposal Route: The material may be dissolved in a combustible solvent and burned in a
chemical incinerator equipped with an afterburner and scrubber. Do not dispose of down the
sewer.[14]

o Professional Disposal: Contact a licensed professional waste disposal service to arrange for
pickup and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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